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Compound Name: (S)-cyclopropyl(phenyl)methanol

Cat. No.: B13583155

Get Quote

Part 1: Core Directive & Executive Summary
The Strategic Value of the Scaffold
Chiral cyclopropyl phenyl carbinols (

-cyclopropylbenzenemethanol) represent a "privileged scaffold" in modern medicinal chemistry.
Their value stems from two distinct physicochemical properties:[1]

Conformational Restriction: The cyclopropyl ring acts as a rigid bioisostere for isopropyl or

phenyl groups, locking the spatial orientation of the adjacent hydroxyl and phenyl moieties to

enhance receptor binding affinity.

Metabolic Stability & Reactivity: The strained ring offers a unique reactivity profile—stable

enough to survive physiological conditions (enhancing half-life) yet reactive enough under

specific synthetic conditions to serve as a divergent intermediate for homoallylic

rearrangements.[2]

This guide details the synthesis, structural biology, and application of this motif in the

production of antiviral agents, antidepressants, and next-generation kinase inhibitors.[3]
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Part 2: Structural & Stereochemical Considerations
Pharmacophore Analysis
The chiral center at the carbinol position (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

) is critical for biological activity.[4] In drug candidates like IB-32 (HCV inhibitor), the specific
enantiomer dictates the binding interaction with the STAT3 SH2 domain.[3]

Feature Pharmaceutical Impact Mechanism

Cyclopropyl Ring -character overlap

Acts as an electron donor

similar to a double bond;

interacts with aromatic

residues (Phe, Tyr) in binding

pockets via edge-to-face

-stacking.[2][5]

Chiral Hydroxyl H-bond Donor/Acceptor

Forms critical directional

hydrogen bonds.[2][5]

Enantiomeric purity is essential

to match the chiral

environment of the target

protein (e.g., GPCRs,

Kinases).

Phenyl Ring Hydrophobic Anchor

Provides bulk tolerance and

hydrophobic interaction; often

substituted (e.g., 4-Cl, 3-CF3)

to tune lipophilicity (LogP).[2]

[5]

Part 3: Synthetic Pathways & Protocols
A. Asymmetric Synthesis of the Chiral Carbinol
Achieving high enantiomeric excess (ee) is non-negotiable for pharmaceutical applications.

Method 1: Asymmetric Addition (The Zinc Route)
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Best for: Small-scale discovery and library generation. This method utilizes the asymmetric

addition of organozinc reagents to cyclopropanecarboxaldehyde.[2]

Protocol:

Reagents: Cyclopropanecarboxaldehyde (1.0 eq), ngcontent-ng-c2699131324="" _nghost-

ng-c2339441298="" class="inline ng-star-inserted">

(1.2 eq), Chiral Ligand (e.g., (S)-BINOL, 5 mol%).[2]

Conditions: Toluene, 0°C to RT, 12h.

Mechanism: The chiral ligand coordinates with Zinc, creating a chiral pocket that directs the

phenyl group attack to the Si-face or Re-face of the aldehyde.[2]

Validation: Check ee% via Chiral HPLC (e.g., Chiralcel OD-H column).

Method 2: Biocatalytic Reduction (The Scalable Route)
Best for: Process chemistry and multi-gram synthesis. Engineered Ketoreductases (KREDs) or

Alcohol Dehydrogenases (ADHs) reduce phenyl cyclopropyl ketone with >99% ee.

Protocol:

Substrate: Phenyl cyclopropyl ketone.

Enzyme System: KRED-101 (Codexis or equivalent), NADP+, Isopropanol (as hydride

donor).[3][2]

Buffer: Phosphate buffer (pH 7.0), 30°C.

Workup: Extraction with MTBE. The enzyme allows for exquisite stereocontrol (R or S

depending on variant).

B. Divergent Applications: The "Ring-Opening" Strategy
The cyclopropyl carbinol is not just a final target; it is a chiral masking group for homoallylic

chains.[2] Under acidic conditions, the ring opens to form trans-homoallylic halides, a key step

in synthesizing statin side chains and complex terpenes.[3][2]
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Part 4: Case Studies & Pharmaceutical Applications
Antiviral Therapeutics: IB-32 (HCV Inhibitor)[3][5][6]

Role: The chiral cyclopropyl phenyl carbinol is the core pharmacophore.

Mechanism: The scaffold binds to the STAT3 protein, preventing its dimerization and nuclear

translocation, which is required for Hepatitis C Virus (HCV) replication.[3]

Synthesis Insight: The carbinol is converted to a chloride (maintaining stereochemistry via

neighboring group participation or inverting via ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

) and coupled with a thienopyrimidine core.

Antidepressants: Tranylcypromine Analogs
Role: Intermediate.

Connection: While Tranylcypromine is an amine, the cyclopropyl phenyl carbinol is a

precursor in specific asymmetric routes.[3] Oxidation of the carbinol yields the acid, which

undergoes Curtius rearrangement to the amine, preserving the trans stereochemistry

essential for MAO inhibition.

Agrochemicals (Fungicides)
Role: Active ingredient motif.[2]

Example: Cyproconazole derivatives often share the

-cyclopropyl-

-phenyl alcohol substructure, targeting sterol biosynthesis (C14-demethylase).[2][5]

Part 5: Visualization & Logic
Diagram 1: Divergent Synthetic Workflow
This diagram illustrates how the chiral carbinol serves as a central hub for accessing multiple

drug classes.
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Fig 1. Divergent Pharmaceutical Utility of the Chiral Cyclopropyl Phenyl Carbinol Scaffold
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Diagram 2: Pharmacophore Binding Mode (Hypothetical
STAT3 Interaction)
Visualizing the interaction logic based on SAR data.

Fig 2. SAR Interaction Logic: Why the Cyclopropyl-Carbinol Motif Binds Tightly
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Part 6: Experimental Protocol (Self-Validating)
Protocol:Enantioselective Synthesis of (S)-
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-Cyclopropylbenzyl Alcohol via Asymmetric Grignard Addition.

Objective: Synthesize the target carbinol with >90% ee for use as a standard in SAR studies.

Preparation: Flame-dry a 100 mL Schlenk flask under Argon.

Ligand Formation: Add (S)-BINOL (143 mg, 0.5 mmol) and dry Toluene (20 mL). Add

(1.0 M in hexanes, 0.5 mL) dropwise at -78°C. Stir for 30 min to form the chiral Zinc species.

Substrate Addition: Add Cyclopropanecarboxaldehyde (700 mg, 10 mmol). Stir for 15 min.

Reagent Addition: Add Phenylmagnesium bromide (3.0 M in ether, 12 mmol) very slowly via

syringe pump (0.1 mL/min) to maintain the catalytic cycle without overwhelming the chiral

pocket.

Quench & Analysis: Quench with sat.

.[2] Extract with EtOAc.[2][6]

Validation (Critical Step):

TLC:

0.4 (Hexane/EtOAc 8:2).

Chiral HPLC: Column: Chiralcel OD-H. Mobile Phase: Hexane/iPrOH (95:5).[3][2][5] Flow:

1.0 mL/min.[2]

Success Criteria: Major peak at ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

12.5 min (S-isomer), Minor peak at 14.2 min.[2][5] Integrated area ratio > 95:5.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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